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Compound of Interest

Compound Name: Chlorogenic acid-13C3

Cat. No.: B15141568

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Chlorogenic acid-13C3, a stable isotope-labeled internal standard crucial for accurate
guantification in research and drug development. The guide details product specifications from
various suppliers, outlines a representative experimental protocol for its use in liquid

chromatography-mass spectrometry (LC-MS), and illustrates key signaling pathways influenced
by chlorogenic acid.

Commercial Availability and Specifications

Chlorogenic acid-13C3 is available from several commercial suppliers, primarily as a
reference standard for analytical applications. While specific details such as isotopic purity may
require direct inquiry or access to a certificate of analysis, the following tables summarize the
publicly available quantitative data for Chlorogenic acid-13C3 from prominent vendors.

Table 1: General Product Specifications
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Molecular
. Catalog Molecular . Unlabeled CAS

Supplier Weight ( g/mol

Number Formula ) Number
Axios Research AR-C02451 C1313C3H18009 357.28 327-97-9[1]
Sinco
Pharmachem C22694 C1313C3H18009 357.28 327-97-9[2]
Inc.
LGC Standards TRC-C366542 C1313C3H1809 357.287 327-97-9[3]
Pharmaffiliates PA STI1 019780 C1313C3H1809 357.29 327-97-9[4]
MedChemExpres

HY-N0O055S C1313C3H1809 357.29 327-97-9
S

Table 2: Available Quantities and Storage
Supplier Available Quantities Storage Conditions
) 10mg/vial, 25mg/vial, »
Sinco Pharmachem Inc. ) Not specified
50mag/vial[2]

LGC Standards 1mg, 5mg, 10mgJ3] Not specified
Pharmaffiliates Not specified 2-8°C Refrigerator[4]
MedChemExpress Not specified Refer to Certificate of Analysis

Applications in Research and Drug Development

Chlorogenic acid-13C3 serves as an indispensable tool in pharmacokinetic and metabolic
studies. Its primary application is as an internal standard in quantitative analysis by techniques
such as LC-MS/MS.[5] The stable isotope label ensures that its chemical and physical
properties are nearly identical to the unlabeled analyte, allowing for accurate correction of
variations during sample preparation and analysis. This is critical for achieving reliable and
reproducible results in bioanalytical methods.
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Representative Experimental Protocol:
Quantification of Chlorogenic Acid in Plasma using
LC-MS/MS

This protocol is a representative example adapted from published methods for the
quantification of chlorogenic acid in biological matrices.[4][6]

1. Materials and Reagents:

e Chlorogenic acid (unlabeled standard)

e Chlorogenic acid-13C3 (Internal Standard)

e Human Plasma (or other biological matrix)

o Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (ultrapure)

o Acetonitrile (LC-MS grade)

2. Standard Solution Preparation:

» Prepare stock solutions of chlorogenic acid and Chlorogenic acid-13C3 in methanol.

o Prepare a series of calibration standards by spiking known concentrations of chlorogenic
acid into the biological matrix.

e Prepare a working solution of the internal standard (Chlorogenic acid-13C3) in methanol.
3. Sample Preparation:

e To 100 pL of plasma sample, calibrator, or quality control sample, add 20 pL of the internal
standard working solution.
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Precipitate proteins by adding 300 pL of methanol containing 0.1% formic acid.

Vortex mix for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography system.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution: A suitable gradient to separate chlorogenic acid from matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 pL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

lonization Mode: Negative Electrospray lonization (ESI-).

MRM Transitions:

o Chlorogenic acid: [Precursor ion] -> [Product ion]

o Chlorogenic acid-13C3: [Precursor ion+3] -> [Product ion]

. Data Analysis:

Quantify the concentration of chlorogenic acid in the samples by calculating the peak area
ratio of the analyte to the internal standard and comparing it to the calibration curve.
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Signaling Pathways and Mechanisms of Action

Chlorogenic acid exerts its biological effects through the modulation of several key signaling
pathways. Understanding these pathways is crucial for researchers in drug development.
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A representative experimental workflow for the quantification of chlorogenic acid.

Chlorogenic acid has been shown to possess anti-inflammatory, antioxidant, and metabolic
regulatory properties. These effects are mediated through its interaction with complex cellular
signaling networks.
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Cellular Stress / Stimuli Intervention
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Key signaling pathways modulated by chlorogenic acid.

NF-kB Pathway: Chlorogenic acid has been reported to inhibit the activation of the Nuclear
Factor-kappa B (NF-kB) pathway.[2] By doing so, it can suppress the expression of pro-
inflammatory cytokines such as TNF-a and IL-6, contributing to its anti-inflammatory effects.

MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is another
critical pathway in the inflammatory response. Chlorogenic acid can modulate this pathway,
further contributing to its anti-inflammatory properties.
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Nrf2 Pathway: Chlorogenic acid is known to activate the Nuclear factor erythroid 2-related
factor 2 (Nrf2) pathway.[2] This leads to the upregulation of antioxidant response elements and
the expression of protective enzymes like heme oxygenase-1 (HO-1), enhancing the cellular
antioxidant defense mechanisms.

This technical guide provides a foundational understanding for researchers and professionals
working with Chlorogenic acid-13C3. For specific applications and detailed protocols, it is
recommended to consult the technical documentation provided by the suppliers and relevant
scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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